Nitralin
Nitralin
Nitralin is a light yellow to orange solid with a mild odor. Sinks in water. (USCG, 1999)
Nitralin is a C-nitro compound.
Nitralin is a C-nitro compound.
Brand Name:
Vulcanchem
CAS No.:
4726-14-1
VCID:
VC21245406
InChI:
InChI=1S/C13H19N3O6S/c1-4-6-14(7-5-2)13-11(15(17)18)8-10(23(3,21)22)9-12(13)16(19)20/h8-9H,4-7H2,1-3H3
SMILES:
CCCN(CCC)C1=C(C=C(C=C1[N+](=O)[O-])S(=O)(=O)C)[N+](=O)[O-]
Molecular Formula:
C13H19N3O6S
Molecular Weight:
345.37 g/mol
Nitralin
CAS No.: 4726-14-1
Cat. No.: VC21245406
Molecular Formula: C13H19N3O6S
Molecular Weight: 345.37 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Nitralin is a light yellow to orange solid with a mild odor. Sinks in water. (USCG, 1999) Nitralin is a C-nitro compound. |
|---|---|
| CAS No. | 4726-14-1 |
| Molecular Formula | C13H19N3O6S |
| Molecular Weight | 345.37 g/mol |
| IUPAC Name | 4-methylsulfonyl-2,6-dinitro-N,N-dipropylaniline |
| Standard InChI | InChI=1S/C13H19N3O6S/c1-4-6-14(7-5-2)13-11(15(17)18)8-10(23(3,21)22)9-12(13)16(19)20/h8-9H,4-7H2,1-3H3 |
| Standard InChI Key | UMKANAFDOQQUKE-UHFFFAOYSA-N |
| SMILES | CCCN(CCC)C1=C(C=C(C=C1[N+](=O)[O-])S(=O)(=O)C)[N+](=O)[O-] |
| Canonical SMILES | CCCN(CCC)C1=C(C=C(C=C1[N+](=O)[O-])S(=O)(=O)C)[N+](=O)[O-] |
| Boiling Point | greater than 437 °F at 760 mm Hg (decomposes) (USCG, 1999) |
| Colorform | GOLDEN-ORANGE CRYSTALLINE SOLID FINE CRYSTALLINE, LIGHT YELLOW TO ORANGE Orange prisms |
| Melting Point | 304 °F (USCG, 1999) 150.0 °C 151-152 °C |
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